Cas no 7420-39-5 (2-aminobenzaldehyde thiosemicarbazone)

• Product Name: 2-aminobenzaldehyde thiosemicarbazone
• CAS No: 7420-39-5
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 979098
• PubChem ID: 9555304
• Update Time: 2025-04-19

2-aminobenzaldehyde thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• 2-aminobenzaldehyde thiosemicarbazone
• SCHEMBL5885538
• NSC-144648
• 7420-39-5
• 2-(2-Aminobenzylidene)hydrazinecarbothioamide
• DTXSID20429714
• NSC144648

• Inchi： 1S/C8H10N4S/c9-7-4-2-1-3-6(7)5-11-12-8(10)13/h1-5H,9H2,(H3,10,12,13)/b11-5+
• InChI Key： KHXMGEJTGIXRRR-VZUCSPMQSA-N
• SMILES： S=C(N)N/N=C/C1C=CC=CC=1N

Computed Properties

• Exact Mass: 194.0628
• Monoisotopic Mass: 194.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.34
• Boiling Point: 381.9°C at 760 mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.672
• PSA: 76.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines